Cas no 2248405-77-6 (5-{[(Tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-{[(Tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2248405-77-6
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 5861058
• PubChem ID: 137940310
• Update Time: 2023-12-14

5-{[(Tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248405-77-6
• SCHEMBL23538290
• 5-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-1,3-thiazole-4-carboxylic acid
• 5-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-4-carboxylic acid
• EN300-6510944
• 5-{[(Tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H14N2O4S/c1-10(2,3)16-9(15)12(4)7-6(8(13)14)11-5-17-7/h5H,1-4H3,(H,13,14)
• InChI Key： NNONKUJTNZBXPD-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų